Cas no 36321-73-0 (1,2-Dibromo-3,4,5,6-Tetramethylbenzene)

• Product Name: 1,2-Dibromo-3,4,5,6-Tetramethylbenzene
• CAS No: 36321-73-0
• MF: C₁₀H₁₂Br₂
• MW: 292.010281562805
• MDL: MFCD00154987
• CID: 304590
• PubChem ID: 2752606
• Update Time: 2025-06-25

1,2-Dibromo-3,4,5,6-Tetramethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-dibromo-3,4,5,6-tetramethyl-
• 1,2-Dibromo-3,4,5,6-tetramethylbenzene
• 5,6-Dibromo-1,2,3,4-tetramethylbenzene
• 5,6-Dibromoprehnitene
• 1,2-bis(bromanyl)-3,4,5,6-tetramethyl-benzene
• AS-33086
• A823205
• DTXSID40372915
• AKOS004907393
• FT-0602177
• MFCD00154987
• 36321-73-0
• CS-0153615
• SCHEMBL3626193
• DB-048947
• 1,2-Dibromo-3,4,5,6-Tetramethylbenzene

• MDL： MFCD00154987
• Inchi： 1S/C10H12Br2/c1-5-6(2)8(4)10(12)9(11)7(5)3/h1-4H3
• InChI Key： VEZJOZSIGSNYEB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C(C)=C(C)C=1C)Br

Computed Properties

• Exact Mass: 289.93100
• Monoisotopic Mass: 289.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.8

Experimental Properties

• Density: 1.562±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 209-210 ºC
• Boiling Point: 324.1 oC at 760 mmHg
• Flash Point: 173.4 oC
• Refractive Index: 1.565
• Solubility: Insuluble (9.6E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 4.44520

1,2-Dibromo-3,4,5,6-Tetramethylbenzene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes 1,2-dihalobenzenes

Additional information on 1,2-Dibromo-3,4,5,6-Tetramethylbenzene

Recent Advances in the Study of 1,2-Dibromo-3,4,5,6-Tetramethylbenzene (CAS: 36321-73-0)

1,2-Dibromo-3,4,5,6-Tetramethylbenzene (CAS: 36321-73-0) is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This research brief aims to provide an overview of the latest advancements in the study of this compound, focusing on its synthesis, reactivity, and biological activities.

Recent studies have explored the synthetic pathways for 1,2-Dibromo-3,4,5,6-Tetramethylbenzene, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel bromination method using N-bromosuccinimide (NBS) under mild conditions, achieving a yield of over 85%. This method offers a more environmentally friendly alternative to traditional bromination techniques, which often require harsh reagents and conditions.

The reactivity of 1,2-Dibromo-3,4,5,6-Tetramethylbenzene has also been a focal point of recent research. A study published in Chemical Communications highlighted its utility as a precursor in cross-coupling reactions, enabling the synthesis of complex polycyclic aromatic hydrocarbons (PAHs). These PAHs have shown promise in organic electronics and optoelectronic devices, underscoring the compound's versatility beyond traditional chemical applications.

In the realm of biological activities, preliminary investigations have revealed that 1,2-Dibromo-3,4,5,6-Tetramethylbenzene exhibits moderate antimicrobial properties. A 2022 study in the European Journal of Medicinal Chemistry reported its efficacy against Gram-positive bacteria, with minimal inhibitory concentrations (MICs) comparable to some clinically used antibiotics. However, further studies are needed to evaluate its toxicity and potential for drug development.

Despite these promising findings, challenges remain in the large-scale production and application of 1,2-Dibromo-3,4,5,6-Tetramethylbenzene. Issues such as cost-effectiveness, scalability, and environmental impact must be addressed to fully realize its potential. Future research directions may include exploring greener synthetic routes, investigating its mechanism of action in biological systems, and expanding its applications in material science.

In conclusion, 1,2-Dibromo-3,4,5,6-Tetramethylbenzene (CAS: 36321-73-0) represents a compound of significant interest in multiple scientific disciplines. Its unique chemical properties and diverse applications make it a valuable subject for ongoing research. Continued exploration of its synthesis, reactivity, and biological activities will likely yield further insights and innovations in the coming years.